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You can prepare Fe-EDTA complexes from various starting materials. The following table summarizes two

common synthesis paths for the ferric sodium EDTA (NaFeEDTA) compound, which shares close relevance

with Fe(II)EDTA preparation [1].

Starting Material
Key Reagents &
Quantities

Procedure Summary
Final Product &
Key Indicator

Ethylenediaminetetraacetic
Acid (H₄EDTA) [1]

2.92 g H₄EDTA,

2.70 g FeCl₃•6H₂O,
1.92 g NaHCO₃, in

20 mL H₂O

Dissolve H₄EDTA and

FeCl₃•6H₂O in water,
heat. Gradually add

NaHCO₃. Stir until
turbid. Filter, wash

with ethanol and
water, dry at 50°C for

24 hours.

NaFeEDTA•3H₂O
(crystalline powder).
Color change

(yellow to orange)
indicates reaction

progression.

Disodium
Ethylenediaminetetraacetate
(Na₂H₂EDTA•2H₂O) [1]

3.72 g

Na₂H₂EDTA•2H₂O,
2.70 g FeCl₃•6H₂O,

in 20 mL H₂O

Dissolve

Na₂H₂EDTA•2H₂O
and FeCl₃•6H₂O in

water. Adjust pH to 5
using sodium

bicarbonate. Maintain
reaction for 30

NaFeEDTA•3H₂O
(powder).
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Starting Material
Key Reagents &
Quantities

Procedure Summary
Final Product &
Key Indicator

minutes. Vacuum filter
and dry precipitate.

For a more controlled two-step synthesis of NaFeEDTA from basic chemicals [1]:

Preparation of Ferric Hydroxide: Dissolve 10.8 g of FeCl₃ in deionized water and add it to a

solution of 4.8 g of NaOH in 100 mL water with vigorous stirring. Filter and wash the precipitate to
obtain pure ferric hydroxide.

Reaction with EDTA Salt: Dissolve 16.4 g of Na₂EDTA in 200 mL of deionized water heated to 60–
70°C. Add this solution to the ferric hydroxide in a round-bottom flask, adjust the pH to 8, and heat at

100°C for 2 hours. Filter while hot, concentrate the filtrate under reduced pressure, add ethanol to
precipitate the product, wash, and dry.

Composition Analysis and Key Metrics

After synthesis, determining the composition and key performance metrics is crucial. The following

experimental data will help you evaluate the efficiency and characteristics of Fe(II)EDTA systems.

Table 1: Analytical Methods for NaFeEDTA•3H₂O Composition [1]

Component Analytical Method Procedure Summary

Iron Content Titration with

Potassium Dichromate

Decompose sample with HCl, reduce Fe³⁺ to Fe²⁺ with

SnCl₂, then titrate with K₂Cr₂O₇ solution.

EDTA Content Titration with Lead

Standard Solution

Dissolve sample in HCl, pass through cation exchange

resin, then titrate with lead standard solution using
xylenol orange indicator.

Water of
Crystallization

Gravimetric
(Volatilization) Method

Heat the product and measure weight loss due to water
release.

Table 2: Performance of Fe(II)EDTA in Flue Gas Removal [2]
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System Description Key Operational Conditions Removal Efficiency

| Fe(II)EDTA / Urea | Optimal ratio: 0.014 mol/L Fe(II)EDTA : 5% Urea; pH ~8; Temperature: 50-60°C [2].

| SO₂: ~100% NO: >91% (within 80 minutes under optimal conditions) [2]. | | Thiourea Dioxide (TD) /

Fe(II)EDTA | Optimal conditions: TD concentration 0.02 mol/L, pH 10.5, Temperature 42°C [3]. | NO: Up

to 94.3% [3]. |

Regeneration of Spent Fe(II)EDTA Solutions

A major challenge in using Fe(II)EDTA is its oxidation to Fe(III)EDTA, which has a lower capacity for NO.

Research shows effective regeneration methods are vital for sustained operation [4].

Spent Solution
Fe(III)EDTA & Fe(II)EDTA-NO

Reduction Reaction

Input
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Nanoscale Zero-Valent Iron (NZVI)

Reducer

Regenerated Solution
Active Fe(II)EDTA

Output
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Fe(II)EDTA Regeneration Process [4]

High Reactivity of Nanoscale Zero-Valent Iron (NZVI): NZVI particles synthesized by reducing Fe²⁺
with sodium borohydride (NaBH₄) show a specific surface area of 41 m²/g, about 25 times larger than

commercial iron powder. This high surface area significantly enhances the reduction rate of
Fe(III)EDTA back to active Fe(II)EDTA [4].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2018/ra/c8ra06376a
https://pubs.rsc.org/en/content/articlehtml/2018/ra/c8ra06376a
https://colab.ws/articles/10.1016%2Fj.cjche.2020.06.021
https://colab.ws/articles/10.1016%2Fj.cjche.2020.06.021
https://pubs.rsc.org/en/content/articlehtml/2019/ra/c8ra08992b
https://www.smolecule.com/products/s567855?utm_src=pdf-body-img
https://pubs.rsc.org/en/content/articlehtml/2019/ra/c8ra08992b
https://pubs.rsc.org/en/content/articlehtml/2019/ra/c8ra08992b
https://www.smolecule.com/products/s567855?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Catalyzed Reduction Systems: Introducing selenium (Se) as a catalyst in the Na₂SO₃ / Fe(III)EDTA

system can enhance the reduction rate of Fe(III)EDTA by four times at room temperature (25°C).
The process involves a reaction-controlled phase transfer catalysis cycle with SeSO₃²⁻ intermediate

[5].

Application Workflow in Flue Gas Treatment

The following diagram integrates synthesis, application, and regeneration into a complete workflow for a

Fe(II)EDTA-based scrubbing system.
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Fe(II)EDTA Flue Gas Treatment Workflow [1] [2] [4]
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I hope this detailed technical guide provides a solid foundation for your research or development work.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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